2-(2,5-Difluorobenzoyl)-6-methoxypyridine

• IUPAC Name: (2,5-difluorophenyl)-(6-methoxypyridin-2-yl)methanone
• InChI: InChI=1S/C13H9F2NO2/c1-18-12-4-2-3-11(16-12)13(17)9-7-8(14)5-6-10(9)15/h2-7H,1H3
• InChI Key: LGKKCFHCUISDKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=N1)C(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C13H9F2NO2
• DSSTOX Substance ID: DTXSID001220140
• Molecular Weight: 249.21 g/mol
• CAS RN: 1187170-59-7

Description

“2,5-Difluorobenzoyl chloride” is a fluorinated benzoyl chloride. It has a molecular formula of C7H3ClF2O and a molecular weight of 176.55.

Synthesis Analysis

“2,5-Difluorobenzoyl chloride” has been used in the synthesis of ethyl 4-(2’,5’-difluorobenzoyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate.

Molecular Structure Analysis

The molecular structure of “2,5-Difluorobenzoyl chloride” consists of a benzoyl group (C6H3) with two fluorine atoms at the 2nd and 5th positions and a chloride atom attached to the carbonyl carbon.

Physical And Chemical Properties Analysis

“2,5-Difluorobenzoyl chloride” is a clear yellow liquid with a density of 1.4±0.1 g/cm³. It has a boiling point of 183.8±20.0 °C at 760 mmHg and a flash point of 59.4±0.0 °C.

Scientific Research Applications

• Lanthanide Ternary Complexes:

  • The study by Du, Ren, and Zhang (2020) explores the formation of isostructural binuclear complexes with 2,4-difluorobenzoic acid and 5,5'-dimethyl-2,2'-bipyridine. These complexes were found to have potential applications in thermoanalysis and luminescence properties, which could be significant for materials science and engineering (Du, Ren, & Zhang, 2020).

• Synthesis of Bromo-methoxypyridine Carboxylic Acid:

  • Hirokawa, Horikawa, and Kato (2000) described an efficient synthesis method for a compound structurally related to 2-(2,5-Difluorobenzoyl)-6-methoxypyridine, which is used as a moiety in dopamine and serotonin receptor antagonists. This synthesis method has relevance in pharmaceutical chemistry for the development of new therapeutic agents (Hirokawa, Horikawa, & Kato, 2000).

• Blue Phosphorescent Iridium(III) Complexes:

  • Wu et al. (2007) synthesized a series of 2-difluorophenyl-4-methoxypyridine ligands and used them to prepare iridium complexes. These complexes have significant photophysical and electrochemical properties, suggesting applications in the field of optoelectronics and photonics (Wu et al., 2007).

• Cytotoxic Activity of Methoxypyridine Derivatives:

  • Al-Refai et al. (2019) synthesized a series of 2-methoxypyridine-3-carbonitrile compounds and evaluated their cytotoxicity against various cancer cell lines. This research indicates potential applications in cancer treatment and the development of new chemotherapeutic agents (Al-Refai et al., 2019).

• PET Imaging Agent Synthesis:

  • Wang, Gao, Miller, and Zheng (2013) worked on synthesizing a PET imaging agent from difluorobenzoic acid and methoxypyridine derivatives. This research contributes to the development of diagnostic tools in medical imaging, particularly for cancer detection (Wang, Gao, Miller, & Zheng, 2013).

• Liquid Crystals of 2-Hydroxypyridine Ester Core:

  • Hagar, Ahmed, and Saad (2020) synthesized new liquid crystals based on 2-hydroxypyridine ester, which exhibited varied mesophase behavior. These findings have implications for the development of advanced materials in display technology (Hagar, Ahmed, & Saad, 2020).

Safety and Hazards

“2,5-Difluorobenzoyl chloride” is combustible and causes severe skin burns and eye damage.